Cas no 6961-15-5 (19-Norpregnane-3,17-diol,(3a,5a,17a)-)

19-Norpregnane-3,17-diol,(3a,5a,17a)- structure
6961-15-5 structure
Product Name:19-Norpregnane-3,17-diol,(3a,5a,17a)-
CAS No:6961-15-5
MF:C20H34O2
MW:306.482766628265
CID:527689
PubChem ID:247306
Update Time:2025-09-24

19-Norpregnane-3,17-diol,(3a,5a,17a)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregnane-3,17-diol,(3a,5a,17a)-
    • (3α,5α,17α)-19-Norpregnane-3,17-diol
    • (3R,5S,8R,9R,10S,13S,14S,17S)-17-ethyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
    • (3α,5α,17α)-19-Norpr
    • 17-dione
    • 19-nor-5-androstenedione
    • 19-Nor-androst-5(10)-ene-3
    • 5(10)-ESTREN-3,17-DIONE
    • 5(10)-Estrene-3,17-dione
    • ESTR-5(10)-EN-17SS-OL-3-ONE
    • ESTR-5(10)-ENE-3,17-DIONE
    • estra-5(10)-en-3,17-dione
    • Estra-5(10)-ene-3,17-dione
    • ESTRA-5-ENE-3,17-DIONE
    • ISO-NAD
    • Norandrost-5(10)-Ene-Dione
    • Oestr-5(10)-en-3,17-dion
    • oestr-5(10)-ene-3,17-dione
    • 19-NOR-5.ALPHA.,17.ALPHA.-PREGNANE-3.ALPHA.,17-DIOL
    • NSC61713
    • 17.ALPHA.-ETHYL-5A-ESTRANE-3.ALPHA.,17.BETA.-DIOL
    • UNII-41JO2BDJ1M
    • NSC-61713
    • 19-Nor-5alpha,17alpha-pregnane-3alpha,17-diol
    • 17.ALPHA.-ETHYL-5.ALPHA.-ESTRANE-3.ALPHA.,17.BETA.-DIOL
    • (3.ALPHA.,5.ALPHA.,17.ALPHA.)-19-NORPREGNANE-3,17-DIOL
    • Q27258442
    • DTXSID001024451
    • 6961-15-5
    • (3a,5a,17a)-19-Norpregnane-3,17-diol
    • 41JO2BDJ1M
    • 19-Norpregnane-3,17-diol, (3alpha,5alpha,17alpha)-
    • 17alpha-Ethyl-5a-estrane-3alpha,17beta-diol
    • 17alpha-Ethyl-5alpha-estrane-3alpha,17beta-diol
    • (3alpha,5alpha,17alpha)-19-Norpregnane-3,17-diol
    • 19-NORPREGNANE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.ALPHA.)-
    • 17a-Ethyl-5a-estrane-3a,17ss-diol; (3a,5a,17a)-19-Norpregnane-3,17-diol
    • Inchi: 1S/C20H34O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h13-18,21-22H,3-12H2,1-2H3/t13-,14+,15-,16+,17+,18-,19-,20-/m0/s1
    • InChI Key: GUBNWXDDDXQJOQ-GAXNORQESA-N
    • SMILES: O[C@@]1(CC)CC[C@H]2[C@@H]3CC[C@H]4C[C@@H](CC[C@@H]4[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 306.25600
  • Monoisotopic Mass: 306.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.059
  • Boiling Point: 430°Cat760mmHg
  • Flash Point: 191.1°C
  • Refractive Index: 1.531
  • PSA: 40.46000
  • LogP: 4.14100

19-Norpregnane-3,17-diol,(3a,5a,17a)- Pricemore >>

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19-Norpregnane-3,17-diol,(3a,5a,17a)- Production Method

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